Cas no 31835-63-9 (4-Cyano-4'-nitrodiphenyl)

• Product Name: 4-Cyano-4'-nitrodiphenyl
• CAS No: 31835-63-9
• MF: C₁₃H₈N₂O₂
• MW: 224.214822769165
• MDL: MFCD00191623
• CID: 300085
• PubChem ID: 87566316
• Update Time: 2025-10-23

4-Cyano-4'-nitrodiphenyl Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonitrile,4'-nitro-
• 4-Cyano-4'-nitrobiphenyl
• 4-Cyano-4'-nitrodiphenyl
• 4-(4-nitrophenyl)benzonitrile
• 4-(p-aminophenyl)benzonitrile
• 4'-cyano-4-nitrobiphenyl
• 4'-nitro-1,1'-biphenyl-4-carbonitrile
• 4-nitro-4'-cyanobiphenyl
• p-NCC6H4C6H4NO2
• 31835-63-9
• T70762
• AS-64089
• CS-0323607
• 4'-Nitro-biphenyl-4-carbonitrile
• DTXSID80409416
• AKOS024342498
• SCHEMBL2961542
• 4'-nitro-[1,1'-biphenyl]-4-carbonitrile
• 4'-nitrobiphenyl-4-carbonitrile
• 4-cyano-4'-nitro-biphenyl
• QHWXJDVNOZETQM-UHFFFAOYSA-N

• MDL： MFCD00191623
• Inchi： 1S/C13H8N2O2/c14-9-10-1-3-11(4-2-10)12-5-7-13(8-6-12)15(16)17/h1-8H
• InChI Key： QHWXJDVNOZETQM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 224.05900
• Monoisotopic Mass: 224.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.3
• Melting Point: 198.0 to 202.0 deg-C
• Boiling Point: 410.8°C at 760 mmHg
• Flash Point: 202.2°C
• Refractive Index: 1.641
• PSA: 69.61000
• LogP: 3.65668
• Solubility: Not determined

4-Cyano-4'-nitrodiphenyl Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Cyano-4'-nitrodiphenyl

4-Cyano-4'-Nitrodiphenyl: A Comprehensive Overview

4-Cyano-4'-Nitrodiphenyl (CAS No: 31835-63-9) is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries, including electronics, pharmaceuticals, and advanced materials development.

The molecular structure of 4-Cyano-4'-Nitrodiphenyl consists of two phenyl rings connected by a single bond, with a cyano group (-CN) attached to one ring and a nitro group (-NO₂) on the other. This arrangement imparts distinctive electronic properties to the molecule, making it a valuable component in the synthesis of functional materials. Recent studies have highlighted its role in the development of organic semiconductors, where its electronic characteristics contribute to improved device performance.

One of the most notable aspects of 4-Cyano-4'-Nitrodiphenyl is its ability to participate in various chemical reactions, enabling the creation of more complex structures with tailored properties. For instance, researchers have explored its use in cross-coupling reactions, which are pivotal in synthesizing advanced materials for optoelectronic applications.

In the context of pharmaceutical research, 4-Cyano-4'-Nitrodiphenyl has been investigated for its potential as a precursor in drug design. Its ability to undergo specific transformations makes it a valuable intermediate in the synthesis of bioactive compounds.

Recent advancements in computational chemistry have allowed for deeper insights into the electronic structure and reactivity of 4-Cyano-4'-Nitrodiphenyl. These studies have provided valuable data on its frontier molecular orbitals and reactivity trends, further enhancing our understanding of its behavior in different chemical environments.

Moreover, 4-Cyano-4'-Nitrodiphenyl has been utilized in the synthesis of conducting polymers, which are essential components in modern electronics and energy storage devices. Its contribution to these materials underscores its importance in contemporary research and development.

In summary, 4-Cyano-4'-Nitrodiphenyl (CAS No: 31835-63-9) stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, making it a cornerstone in the advancement of modern chemistry and materials science.